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Compound of Interest

2-Bromo-5-chlorophenylboronic
Compound Name: o
aci

Cat. No.: B573107

Safe Handling and Disposal of 2-Bromo-5-
chlorophenylboronic Acid

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 2-Bromo-5-chlorophenylboronic
acid. Adherence to these procedures is critical for ensuring personal safety and proper
disposal.

Immediate Safety and Hazard Information

2-Bromo-5-chlorophenylboronic acid is a chemical that requires careful handling due to its
potential health hazards. Based on available safety data, the compound is classified with the
following hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory tract irritation.[1][2][3]

Hazard Classification Summary
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Hazard Category Classification

Acute Toxicity, Oral Category 4[4][5]
Acute Toxicity, Dermal Category 4[1]

Acute Toxicity, Inhalation Category 4[1]

Skin Corrosion/Irritation Category 2[1][2][3]
Serious Eye Damage/Eye lIrritation Category 2/2A[1][2][3][4]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 (Respiratory system)[1][2][3] |

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 2-Bromo-5-chlorophenylboronic acid.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.aaronchem.com/sds/1256345-58-0.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/708887
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358990010&productDescription=2-CHLOROPHENYLBORONIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358990010&productDescription=2-CHLOROPHENYLBORONIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.aaronchem.com/sds/1256345-58-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC359000010&productDescription=3-CHLOROPHENYLBORONIC+AC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC358990010&productDescription=2-CHLOROPHENYLBORONIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2chloro5bromo-benzoic-acid-CASNO-21739-92-D0069-EN.aspx
https://www.benchchem.com/product/b573107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1 standard
or a full-face shield.[2][6]

Protects eyes from dust
particles and potential
splashes.[6][7]

Hand Protection

Chemically resistant gloves
(e.g., nitrile or butyl rubber).[8]
[71[°]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

upon contamination.[6][7]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.[6]

[7]

Protects skin from accidental

spills and contact.[7]

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of
dust particles, especially if
engineering controls are
insufficient or dust is
generated.[2][6][7]

Minimizes the risk of

respiratory tract irritation.[3][7]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is crucial for the safe handling of 2-

Bromo-5-chlorophenylboronic acid.

1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation before beginning work.[2][9][10]

« All work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[2][9][11]
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e The work area should be clean, free of clutter, and clear of incompatible materials such as
strong oxidizing agents.[1][2][11]

2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Chemical:

o Keep the container of 2-Bromo-5-chlorophenylboronic acid tightly closed when not in use.
[11][12]

e Avoid generating dust when transferring the solid.[2][11] Use appropriate tools, such as a
spatula, for transfers.[7]

« If creating a solution, always add the acid to the solvent, not the reverse, to prevent
splashing.

4. Post-Handling:

o Clean the work area thoroughly to remove any residual chemical.

o Carefully remove and dispose of contaminated PPE as hazardous waste.[9]

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][13]

Disposal Plan

All waste generated from the use of 2-Bromo-5-chlorophenylboronic acid must be
considered hazardous waste.

o Chemical Waste: Collect all chemical waste, including unused material and reaction
byproducts, in a designated, labeled, and sealed container for hazardous waste. Do not pour
waste down the drain.[2]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and empty containers, must be disposed of as hazardous waste.
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[9]

» Disposal Method: Dispose of all waste through an approved waste disposal plant, following
all local, state, and federal regulations.[2][10][13]

Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]
o Ventilate: Ensure the area is well-ventilated, if safe to do so.[9][11]

» Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[9]

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[2][9][11]

First Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a poison center or doctor if you feel unwell.[1][2][13]

» Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice. Take off contaminated clothing and wash it before reuse.[1][2][13]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[1][2][13]

 Ingestion: If swallowed, rinse mouth and call a poison center or doctor if you feel unwell.[1]
[13]

Note: No experimental protocols were cited in the safety documents reviewed for the creation
of this guide.
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Workflow for Handling 2-Bromo-5-chlorophenylboronic Acid

1. Preparation Phase

Prepare well-ventilated area
(Fume Hood)

.

Verify accessible eyewash
& safety shower

.

Don all required PPE:
- Goggles
- Nitrile Gloves
- Lab Coat
- Respirator

2. Handlivg Phase

Handle chemical carefully
- Avoid creating dust
- Keep container closed

Spill Occurs?
=

Yes

Emergency Spill Revsponse

Evacuate Area

Contain with inert material

Collect for disposal

3. li’ost-HandIi g Phase

Clean & decontaminate
work surface

Remove PPE carefully

Wash hands thoroughly

4. Dispoi ’al Phase

Collect all chemical waste
& contaminated items

Seal & label as
hazardous waste

Dispose via approved
waste management
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Caption: Workflow for the safe handling and disposal of 2-Bromo-5-chlorophenylboronic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b573107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

